Leukotriene B4 Ethanolamide Leukotriene B4 Ethanolamide LTB4 ethanol amide is a N-acylethanolamine.
Brand Name: Vulcanchem
CAS No.: 877459-63-7
VCID: VC21237437
InChI: InChI=1S/C22H37NO4/c1-2-3-4-5-6-9-13-20(25)14-10-7-8-11-15-21(26)16-12-17-22(27)23-18-19-24/h6-11,14-15,20-21,24-26H,2-5,12-13,16-19H2,1H3,(H,23,27)/b8-7+,9-6-,14-10+,15-11-/t20-,21-/m1/s1
SMILES: CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)NCCO)O)O
Molecular Formula: C22H37NO4
Molecular Weight: 379.5 g/mol

Leukotriene B4 Ethanolamide

CAS No.: 877459-63-7

Cat. No.: VC21237437

Molecular Formula: C22H37NO4

Molecular Weight: 379.5 g/mol

* For research use only. Not for human or veterinary use.

Leukotriene B4 Ethanolamide - 877459-63-7

Specification

Description LTB4 ethanol amide is a N-acylethanolamine.
CAS No. 877459-63-7
Molecular Formula C22H37NO4
Molecular Weight 379.5 g/mol
IUPAC Name (5S,6Z,8E,10E,12R,14Z)-5,12-dihydroxy-N-(2-hydroxyethyl)icosa-6,8,10,14-tetraenamide
Standard InChI InChI=1S/C22H37NO4/c1-2-3-4-5-6-9-13-20(25)14-10-7-8-11-15-21(26)16-12-17-22(27)23-18-19-24/h6-11,14-15,20-21,24-26H,2-5,12-13,16-19H2,1H3,(H,23,27)/b8-7+,9-6-,14-10+,15-11-/t20-,21-/m1/s1
Standard InChI Key DQLVVNIINUTUIU-XLFGVTECSA-N
Isomeric SMILES CCCCC/C=C\C[C@H](/C=C/C=C/C=C\[C@H](CCCC(=O)NCCO)O)O
SMILES CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)NCCO)O)O
Canonical SMILES CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)NCCO)O)O

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